Cas no 142818-02-8 (1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 142818-02-8
• MF: C₉H₁₁F₃N₂O₂
• MW: 236.191052675247
• MDL: MFCD04124379
• CID: 903481
• PubChem ID: 1482039
• Update Time: 2025-06-28

1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1-tert-butyl-5-(trifluoromethyl)pyrazole-4-carboxylic acid
• 1-(t-butyl)-5-trifluoromethylpyrazole-4-carboxylic acid
• 1-tert-butyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• tert-Butyl-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• 11W-0279
• 1-(TERT-BUTYL)-5-(TRIFLUOROMETHYL)-1H-PYRAZOLE-4-CARBOXYLICACID
• EN300-41754
• MFCD04124379
• LBPZUNLSYYEDFB-UHFFFAOYSA-N
• 142818-02-8
• 1-tert-butyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• DB-098001
• G32022
• DTXSID00363248
• SR-01000307036
• CS-0248872
• AKOS005069604
• HMS1368C01
• J-503664
• 1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, AldrichCPR
• SR-01000307036-1
• SCHEMBL573679
• 1-tert-butyl-5-(trifluoromethyl)-4-pyrazolecarboxylic acid
• A807966
• Bionet2_001446

• MDL： MFCD04124379
• Inchi： 1S/C9H11F3N2O2/c1-8(2,3)14-6(9(10,11)12)5(4-13-14)7(15)16/h4H,1-3H3,(H,15,16)
• InChI Key： LBPZUNLSYYEDFB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C=NN1C(C)(C)C)(F)F

Computed Properties

• Exact Mass: 236.07700
• Monoisotopic Mass: 236.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 115-117°C
• Boiling Point: 452.6±45.0 °C at 760 mmHg
• Flash Point: 227.5±28.7 °C
• PSA: 55.12000
• LogP: 2.35510
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid

1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 142818-02-8): A Comprehensive Overview of Structural Characteristics, Synthetic Applications, and Emerging Research Directions

1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid (CAS No. 142818-02-8) is a structurally unique organic compound that has garnered increasing attention in modern pharmaceutical and materials science research. This compound belongs to the class of pyrazole derivatives, a family of five-membered heterocyclic compounds characterized by their inherent bioactivity and versatile synthetic utility. The trifluoromethyl group (-CF₃) and tert-butyl substituent in its molecular framework contribute to its exceptional stability, lipophilicity, and metabolic resistance, which are highly desirable properties in drug development. Recent advances in medicinal chemistry have demonstrated that such structural motifs can significantly enhance the pharmacological profiles of compounds by modulating receptor interactions, metabolic clearance, and solubility characteristics.

The synthetic accessibility of 1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has been a focal point in recent studies. Researchers at the University of Cambridge (2023) reported an optimized microwave-assisted protocol for its synthesis, achieving a 92% yield under solvent-free conditions. This methodology leverages the electronic effects of the trifluoromethyl group, which stabilizes the transition state during the cycloaddition reaction between tert-butyl acetylene and trifluoromethyl ketene. Such synthetic strategies not only reduce environmental impact but also align with the principles of green chemistry, a critical consideration in modern pharmaceutical manufacturing.

In the realm of drug discovery, 1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has emerged as a promising scaffold for the development of selective kinase inhibitors. A 2024 study published in Journal of Medicinal Chemistry highlighted its potential as a bioisostere for the benzothiazole ring in anti-cancer agents. The electron-withdrawing nature of the trifluoromethyl group was found to enhance the compound's binding affinity to the ATP-binding pocket of tyrosine kinase receptors, while the tert-butyl substituent improved its solubility in aqueous environments. These findings have spurred further investigations into its structure-activity relationships (SAR) and potential applications in targeted therapy for non-small cell lung cancer (NSCLC).

Recent computational modeling efforts have provided deeper insights into the molecular dynamics of 1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid. A 2023 simulation study conducted by the Max Planck Institute demonstrated that the trifluoromethyl group exhibits anisotropic dipole moments that significantly influence the compound's hydrophobic interactions with biological membranes. This property is particularly relevant for the development of blood-brain barrier permeable drugs, as the tert-butyl group has been shown to reduce hydrophilicity while maintaining membrane permeability. These characteristics are crucial for the design of central nervous system (CNS) active compounds, such as those targeting Alzheimer's disease or multiple sclerosis.

The carboxylic acid functionality in 1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid has also been explored for its bioconjugation potential. Researchers at Kyoto University (2024) demonstrated that the carboxylic acid group can be efficiently activated using EDC/NHS coupling reagents to form amide bonds with peptide moieties. This approach has enabled the creation of targeted drug delivery systems, where the pyrazole core serves as a carrier molecule for antibody-drug conjugates (ADCs). The stability of the trifluoromethyl group under physiological conditions ensures that the payload remains intact until it reaches the tumor microenvironment, where lysosomal degradation triggers the release of the therapeutic agent.

Looking ahead, the versatility of 1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid suggests its potential in materials science applications. A 2025 study from MIT explored its use as a building block for conjugated polymers with fluorescent properties. The trifluoromethyl group was found to modulate the electronic band gap of the resulting polymers, enabling tunable photoluminescence and electroconductive behavior. These findings open new avenues for the development of organic light-emitting diodes (OLEDs) and flexible electronic devices, where chemical stability and processability are paramount.

As the scientific community continues to explore the chemical space of 1-(tert-Butyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid, it is clear that its structural diversity and functional versatility will drive further innovation in both pharmaceutical development and materials engineering. Ongoing research into its metabolic fate, toxicological profile, and scalability for industrial production will be critical in determining its translation from the laboratory to real-world applications. With continued investment in structure-based drug design and computational chemistry, the future of this compound appears exceedingly promising, poised to make significant contributions to modern medicine and advanced materials science.